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Compound of Interest

Compound Name:
2-Cyclopropyl-6-methyl-

benzaldehyde

Cat. No.: B8272139 Get Quote

Comparative Guide to the Synthesis of 2-
Cyclopropyl-6-methyl-benzaldehyde
For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of plausible synthetic routes for the preparation of

2-Cyclopropyl-6-methyl-benzaldehyde. As there are no direct reports on the synthesis of this

specific compound in the reviewed literature, this document outlines two potential synthetic

pathways. The yields and protocols are based on analogous transformations reported for

structurally similar compounds.

Introduction
2-Cyclopropyl-6-methyl-benzaldehyde is a substituted aromatic aldehyde with potential

applications in medicinal chemistry and materials science. The presence of a sterically

demanding cyclopropyl group ortho to the aldehyde functionality presents a unique synthetic

challenge. This guide evaluates two logical synthetic strategies, providing a basis for

experimental investigation.

Proposed Synthetic Pathways
Two primary retrosynthetic approaches have been identified:
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Route A: Late-Stage Cyclopropylation. This pathway involves the formation of the

benzaldehyde core first, followed by the introduction of the cyclopropyl group via a cross-

coupling reaction.

Route B: Formylation of a Phenolic Precursor. This route commences with the commercially

available 2-Cyclopropyl-6-methylphenol, which is then converted to the target aldehyde.

A graphical representation of these proposed routes is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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